Cas no 1352206-56-4 (Ethyl 3-bromo-2,6-dimethoxybenzoate)

• Product Name: Ethyl 3-bromo-2,6-dimethoxybenzoate
• CAS No: 1352206-56-4
• MF: C₁₁H₁₃BrO₄
• MW: 289.122523069382
• MDL: MFCD11870186
• CID: 4592003
• PubChem ID: 79022268
• Update Time: 2025-09-28

Ethyl 3-bromo-2,6-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-bromo-2,6-dimethoxybenzoate
• CEC20656
• W17317
• 3-Bromo-2,6-dimethoxy-benzoic acid ethyl ester
• ethyl3-bromo-2,6-dimethoxybenzoate
• CS-0193194
• AS-62389
• MFCD11870186
• AKOS017561359
• 1352206-56-4
• Ethyl 3-bromo-2,6-dimethoxybenzoate

• MDL： MFCD11870186
• Inchi： 1S/C11H13BrO4/c1-4-16-11(13)9-8(14-2)6-5-7(12)10(9)15-3/h5-6H,4H2,1-3H3
• InChI Key： MIKNVTLIXOHBRP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)OCC)=C1OC)OC

Computed Properties

• Exact Mass: 287.99972g/mol
• Monoisotopic Mass: 287.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Ethyl 3-bromo-2,6-dimethoxybenzoate

Research Brief on Ethyl 3-bromo-2,6-dimethoxybenzoate (CAS: 1352206-56-4) in Chemical and Pharmaceutical Applications

Ethyl 3-bromo-2,6-dimethoxybenzoate (CAS: 1352206-56-4) is a specialized chemical compound that has garnered significant attention in the field of medicinal chemistry and drug development. This ester derivative, characterized by its bromo and dimethoxy substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential in the construction of complex pharmacophores, particularly in the development of kinase inhibitors and anti-inflammatory agents. The compound's unique structural features make it a valuable building block for targeted drug design.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Ethyl 3-bromo-2,6-dimethoxybenzoate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized this compound as a key intermediate in a multi-step synthesis pathway, ultimately yielding potent inhibitors with improved selectivity profiles. The bromo substituent at the 3-position proved critical for subsequent palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse heterocyclic systems. This work highlights the compound's role in addressing challenges associated with kinase inhibitor development.

In parallel research, scientists have investigated the photophysical properties of derivatives synthesized from Ethyl 3-bromo-2,6-dimethoxybenzoate. A 2024 publication in Organic & Biomolecular Chemistry reported that modifications of this core structure led to compounds with interesting fluorescence characteristics, suggesting potential applications in bioimaging and diagnostic probes. The dimethoxy groups were found to significantly influence the electronic properties of the resulting molecules, affecting both their absorption and emission spectra.

The compound's stability under various reaction conditions has been systematically evaluated in recent synthetic methodology studies. Research published in Advanced Synthesis & Catalysis (2023) demonstrated that Ethyl 3-bromo-2,6-dimethoxybenzoate maintains excellent integrity during transition metal-catalyzed reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings. This robustness makes it particularly valuable for library synthesis in drug discovery programs where diverse molecular architectures are required.

From a safety and handling perspective, recent material safety data sheet (MSDS) updates (2024) for Ethyl 3-bromo-2,6-dimethoxybenzoate indicate that while the compound requires standard precautions for brominated aromatic compounds, it presents relatively low acute toxicity compared to similar intermediates. This favorable safety profile enhances its utility in industrial-scale pharmaceutical manufacturing processes.

Looking forward, several research groups have proposed innovative applications for this compound in PROTAC (proteolysis targeting chimera) development. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that derivatives of Ethyl 3-bromo-2,6-dimethoxybenzoate may serve as effective linkers in these targeted protein degradation systems, owing to their optimal length and rigidity characteristics.

In conclusion, Ethyl 3-bromo-2,6-dimethoxybenzoate (CAS: 1352206-56-4) continues to demonstrate significant value in pharmaceutical research and development. Its versatility as a synthetic intermediate, combined with emerging applications in novel therapeutic modalities, positions this compound as an important tool in modern drug discovery. Ongoing research is expected to further expand its utility in the design of next-generation therapeutic agents.